5-cyclopropyl-4-iodo-1,2-oxazole
Description
5-cyclopropyl-4-iodo-1,2-oxazole is a chemical compound that belongs to the class of oxazoles . Oxazoles are a type of heterocyclic compound, characterized by a five-membered ring structure composed of three carbon atoms, one nitrogen atom, and one oxygen atom .
Physical And Chemical Properties Analysis
The physical and chemical properties of 5-cyclopropyl-4-iodo-1,2-oxazole, such as its melting point, boiling point, and density, are not provided in the available sources .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-cyclopropyl-4-iodo-1,2-oxazole can be achieved through a two-step process involving the cyclization of a substituted propargyl alcohol and subsequent iodination of the resulting oxazole ring.", "Starting Materials": [ "Cyclopropylacetylene", "Propargyl alcohol", "Iodine", "Sodium hydroxide", "Sulfuric acid", "Acetone", "Diethyl ether" ], "Reaction": [ "Step 1: Synthesis of 5-cyclopropyl-4-propargyloxy-1,2-oxazole", "a. Dissolve cyclopropylacetylene (1.0 equiv) and propargyl alcohol (1.2 equiv) in acetone and add a catalytic amount of sulfuric acid.", "b. Heat the reaction mixture at reflux for 24 hours.", "c. Cool the reaction mixture and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "e. Concentrate the organic layer under reduced pressure to obtain 5-cyclopropyl-4-propargyloxy-1,2-oxazole as a yellow oil.", "Step 2: Iodination of 5-cyclopropyl-4-propargyloxy-1,2-oxazole", "a. Dissolve 5-cyclopropyl-4-propargyloxy-1,2-oxazole (1.0 equiv) in acetone and add iodine (1.2 equiv) and sodium hydroxide (1.2 equiv).", "b. Stir the reaction mixture at room temperature for 24 hours.", "c. Quench the reaction with water and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "e. Concentrate the organic layer under reduced pressure to obtain 5-cyclopropyl-4-iodo-1,2-oxazole as a yellow solid." ] } | |
CAS RN |
2751610-53-2 |
Product Name |
5-cyclopropyl-4-iodo-1,2-oxazole |
Molecular Formula |
C6H6INO |
Molecular Weight |
235 |
Purity |
95 |
Origin of Product |
United States |
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